2-[1-(3-chloro-4-morpholinophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-oxo-N-phenylacetamide

• IUPAC Name: 2-[1-(3-chloro-4-morpholin-4-ylphenyl)-2,5-dimethylpyrrol-3-yl]-2-oxo-N-phenylacetamide
• InChI: InChI=1S/C24H24ClN3O3/c1-16-14-20(23(29)24(30)26-18-6-4-3-5-7-18)17(2)28(16)19-8-9-22(21(25)15-19)27-10-12-31-13-11-27/h3-9,14-15H,10-13H2,1-2H3,(H,26,30)
• InChI Key: CMJSEJIBHXBGEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCOCC3)Cl)C)C(=O)C(=O)NC4=CC=CC=C4
• Molecular Formula: C24H24ClN3O3
• Molecular Weight: 437.9 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidine derivatives have been found to have diverse biological potential, including anticancer activity. They exert their anticancer potential through different action mechanisms, one of which is inhibiting protein kinases that are essential enzymes for controlling cell growth, differentiation, migration, and metabolism.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 3-pyridylfuro[2,3-d]pyrimidine derivative was synthesized and evaluated for its inhibitory activity against a panel of many kinases. Another method involves the condensation of 1-(4-morpholinophenyl) ethanone and substituted benzaldehyde.

Chemical Reactions Analysis

The Suzuki–Miyaura (SM) coupling reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This reaction could potentially be used in the synthesis of the compound.

Scientific Research Applications

Anticancer Activity

• The compound’s structural features make it a potential candidate for cancer therapy. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting tumor growth and metastasis. .

Tyrosine Kinase Inhibition

• Tyrosine kinases play a crucial role in cell signaling and proliferation. Some derivatives of this compound have demonstrated inhibitory activity against tyrosine kinases, making them promising candidates for targeted cancer therapies. .

Future Directions

The compound and its derivatives could be further studied for their anticancer potential. The synthesis methods could be optimized, and the mechanism of action could be studied in more detail. Additionally, the physical and chemical properties, as well as safety and hazards, need to be thoroughly investigated.

Mechanism of Action

Target of Action

The primary target of this compound is protein kinases . Protein kinases are enzymes that stimulate phosphate transfer from ATP to amino acids tyrosine, serine and/or threonine residues in protein substrates . They are essential enzymes for controlling cell growth, differentiation, migration, and metabolism .

Mode of Action

The compound exerts its anticancer potential through different action mechanisms; one of these mechanisms is inhibiting protein kinases . By inhibiting these enzymes, the compound can disrupt cellular signaling processes such as cell growth regulation, differentiation, migration, and metabolism .

Biochemical Pathways

Given the compound’s inhibition of protein kinases, it can be inferred that it affects pathways related to cell growth, differentiation, migration, and metabolism .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its anticancer activity. By inhibiting protein kinases, the compound disrupts cellular signaling processes, potentially leading to the inhibition of cancer cell growth and proliferation .